Cas no 342411-56-7 (Methyl 6-amino-2-chloro-3-methylbenzoate)

• Product Name: Methyl 6-amino-2-chloro-3-methylbenzoate
• CAS No: 342411-56-7
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 4937986
• Update Time: 2025-10-29

Methyl 6-amino-2-chloro-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-2-chloro-3-methylbenzoate

• Inchi： 1S/C9H10ClNO2/c1-5-3-4-6(11)7(8(5)10)9(12)13-2/h3-4H,11H2,1-2H3
• InChI Key： OQXGKOMMMUEYTF-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1C(=O)OC)N

Computed Properties

• Exact Mass: 199.0400063 g/mol
• Monoisotopic Mass: 199.0400063 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 199.63
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3

Additional information on Methyl 6-amino-2-chloro-3-methylbenzoate

Methyl 6-amino-2-chloro-3-methylbenzoate (CAS No. 342411-56-7): A Comprehensive Overview

Methyl 6-amino-2-chloro-3-methylbenzoate (CAS No. 342411-56-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, plays a crucial role in various synthetic pathways and biological studies. Its molecular structure, consisting of a benzoate core with substituents at the 6-amino, 2-chloro, and 3-methyl positions, makes it a versatile intermediate in the development of novel therapeutic agents.

The Methyl 6-amino-2-chloro-3-methylbenzoate molecule exhibits distinct chemical properties that make it valuable in synthetic chemistry. The presence of an amino group at the sixth position enhances its reactivity, allowing for further functionalization through various coupling reactions. Additionally, the chloro and methyl substituents contribute to its stability and compatibility with a range of reaction conditions. These attributes have positioned this compound as a key building block in the synthesis of more complex molecules.

In recent years, the pharmaceutical industry has shown increasing interest in derivatives of benzoic acid due to their potential biological activities. The Methyl 6-amino-2-chloro-3-methylbenzoate (CAS No. 342411-56-7) is no exception, as researchers have explored its utility in developing new drugs targeting various diseases. Its structural motif is found in several pharmacologically active compounds, suggesting its importance in medicinal chemistry.

One of the most notable applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and other chronic diseases. By modifying the structure of Methyl 6-amino-2-chloro-3-methylbenzoate, scientists have been able to develop molecules that selectively inhibit specific kinases, thereby offering new therapeutic strategies.

The role of this compound in drug development has been further highlighted by recent studies demonstrating its efficacy in preclinical models. For instance, researchers have utilized derivatives of Methyl 6-amino-2-chloro-3-methylbenzoate to create inhibitors that show promise in treating inflammatory diseases. These findings underscore the compound's potential as a lead structure for future drug candidates.

Another area where this compound has made significant contributions is in the field of agrochemicals. The unique chemical properties of Methyl 6-amino-2-chloro-3-methylbenzoate have been leveraged to develop novel pesticides and herbicides. These compounds are designed to target specific pests while minimizing environmental impact, aligning with the growing demand for sustainable agricultural practices.

The synthesis of Methyl 6-amino-2-chloro-3-methylbenzoate (CAS No. 342411-56-7) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of industrial applications. The development of efficient synthetic routes has also facilitated large-scale production, making this compound more accessible for research and commercial use.

In conclusion, Methyl 6-amino-2-chloro-3-methylbenzoate is a versatile and highly valuable compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop new drugs and sustainable agricultural solutions. As scientific understanding continues to evolve, the potential uses for this compound are likely to expand even further, solidifying its importance in modern chemistry.